8-Methylquinoline-5-sulfonyl fluoride

• IUPAC Name: 8-methylquinoline-5-sulfonyl fluoride
• InChI: InChI=1S/C10H8FNO2S/c1-7-4-5-9(15(11,13)14)8-3-2-6-12-10(7)8/h2-6H,1H3
• InChI Key: SBZGKQHAUBVBTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)S(=O)(=O)F)C=CC=N2
• Molecular Formula: C10H8FNO2S
• Molecular Weight: 225.24 g/mol

Description

8-Methylquinoline-5-sulfonyl fluoride is a chemical compound with the molecular formula C10H8FNO2S. It is a powder in physical form. The IUPAC name for this compound is 8-methylquinoline-5-sulfonyl fluoride.

Synthesis Analysis

The synthesis of sulfonyl fluorides, such as 8-Methylquinoline-5-sulfonyl fluoride, has been developed using various methods. One such method involves a facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. This protocol features mild reaction conditions using readily available and easy-to-operate reagents. Another method involves a copper-free Sandmeyer-type fluorosulfonylation reaction.

Molecular Structure Analysis

The InChI code for 8-Methylquinoline-5-sulfonyl fluoride is 1S/C10H8FNO2S/c1-7-4-5-9 (15 (11,13)14)8-3-2-6-12-10 (7)8/h2-6H,1H3. Spectroscopic and DFT investigations can be used to determine the electronic properties of similar compounds.

Chemical Reactions Analysis

Sulfonyl fluorides have been widely adopted as a novel set of click reagents since their introduction. They have widespread applications in polymer chemistry, surface modifications, catalysis, and as precursors in the formation of additional sulfur(VI) species. In addition to its impact on synthesis, sulfonyl fluorides have found important applications as biological probes and protein inhibitors.

Physical And Chemical Properties Analysis

8-Methylquinoline-5-sulfonyl fluoride is a powder in physical form. It has a molecular weight of 225.24. The storage temperature for this compound is 4 degrees Celsius.

Scientific Research Applications

Chemical Synthesis

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Drug Discovery

. 8-Methylquinoline-5-sulfonyl fluoride could potentially be used to synthesize new pharmaceutical compounds.

Material Science

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Life Science Research

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Analytical Chemistry

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Biological and Pharmaceutical Synthesis

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Mechanism of Action

Target of Action

Sulfonyl fluorides are generally known to act as electrophilic warheads , suggesting that they may interact with nucleophilic sites in biological systems.

Mode of Action

Sulfonyl fluorides are known to be reactive yet stable, making them attractive for use in medicinal chemistry and chemical biology .

Action Environment

It’s worth noting that the success of similar compounds in suzuki–miyaura (sm) cross-coupling reactions originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .

Safety and Hazards

8-Methylquinoline-5-sulfonyl fluoride is classified as a dangerous compound. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.

Future Directions

Research into electrophilic species featuring a sulfur-fluorine bond, such as sulfonyl fluorides, has been invigorated by the advent of sulfur (VI)-fluoride exchange (SuFEx) processes. Sulfonyl fluorides have emerged as the workhorse functional group, with diverse applications being reported. Future research will likely continue to explore the efficient synthesis and manipulation of these intriguing functional groups.